Cas no 197024-83-2 (2-(Thiophen-2-yl)-1,3,2-dioxaborinane)

• Product Name: 2-(Thiophen-2-yl)-1,3,2-dioxaborinane
• CAS No: 197024-83-2
• MF: C₇H₉BO₂S
• MW: 168.021160840988
• MDL: MFCD11053858
• CID: 828346
• PubChem ID: 46738977
• Update Time: 2025-06-20

2-(Thiophen-2-yl)-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)-1,3,2-dioxaborinane
• Thiophene-2-boronic acid, propanediol cyclic ester
• 2-thiophen-2-yl-1,3,2-dioxaborinane
• 197024-83-2
• BS-22770
• DTXSID60674620
• 2-(2-Thienyl)-1,3,2-dioxaborinane
• DB-226502
• MFCD11053858
• E85520
• SCHEMBL11958367
• AKOS006308401
• CS-0175288
• Thiophene-2-boronic acid,propanediol cyclic ester

• MDL： MFCD11053858
• Inchi： 1S/C7H9BO2S/c1-3-7(11-6-1)8-9-4-2-5-10-8/h1,3,6H,2,4-5H2
• InChI Key： CVRRKUUSGIROSB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1B1OCCCO1

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.0416309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 0.88020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(Thiophen-2-yl)-1,3,2-dioxaborinane

Introduction to 2-(Thiophen-2-yl)-1,3,2-dioxaborinane (CAS No. 197024-83-2)

2-(Thiophen-2-yl)-1,3,2-dioxaborinane, identified by its Chemical Abstracts Service (CAS) number 197024-83-2, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their versatile applications in cross-coupling reactions, drug development, and material science. The presence of both a thiophene ring and a dioxaborolane moiety makes this molecule a particularly intriguing subject for medicinal chemists and synthetic organic chemists alike.

The thiophen-2-yl substituent in the molecular structure imparts unique electronic and steric properties to the compound, influencing its reactivity and potential biological activity. Thiophenes are well-documented heterocyclic aromatic compounds that exhibit a broad spectrum of biological functions, including antimicrobial, antifungal, and anti-inflammatory properties. When combined with the 1,3,2-dioxaborinane core, the compound becomes an excellent intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions.

Recent advancements in the pharmaceutical industry have highlighted the importance of boron-containing compounds in drug design. Boronate esters and boronic acids are particularly valuable due to their ability to form stable complexes with biological targets, enhancing drug efficacy and selectivity. The dioxaborinane functional group in 2-(Thiophen-2-yl)-1,3,2-dioxaborinane is a key feature that facilitates such interactions, making it a promising candidate for the development of novel therapeutic agents.

In academic research, this compound has been explored as a building block for more complex molecules. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For instance, studies have demonstrated its utility in constructing biaryl compounds, which are prevalent in many pharmacologically active molecules. The thiophen-2-yl group can be further modified through various chemical transformations, enabling the synthesis of derivatives with enhanced solubility or bioavailability.

The synthesis of 2-(Thiophen-2-yl)-1,3,2-dioxaborinane typically involves multi-step processes that require precise control over reaction conditions. Common methodologies include halogenation followed by lithiation-borylation or direct borylation of the thiophene ring. These synthetic routes highlight the compound's importance as a precursor in advanced chemical transformations. The efficiency and scalability of these synthetic strategies are critical for industrial applications where large quantities of high-purity material are needed.

From a computational chemistry perspective, the molecular structure of 2-(Thiophen-2-yl)-1,3,2-dioxaborinane has been subjected to extensive modeling studies to understand its electronic properties and reactivity. Density Functional Theory (DFT) calculations have provided insights into the nature of the boron-boron interactions within the dioxaborolane ring and how these interactions influence the compound's behavior in catalytic systems. Such theoretical investigations are essential for optimizing synthetic protocols and predicting the outcomes of novel reactions.

The role of this compound in drug discovery has been further underscored by recent clinical trials involving related boron-containing molecules. While 197024-83-2 itself may not be directly tested in humans yet, its structural analogs have shown promise in treating various diseases by targeting specific enzymes or receptors. The thiophen-2-yl moiety is particularly noteworthy for its ability to modulate protein-protein interactions, which is a key mechanism in many disease pathways.

In material science applications, 1,3,2-dioxaborinane derivatives like 197024-83-2 have been explored for their potential use in organic electronics and nanotechnology. Boron-containing polymers and small molecules exhibit unique optoelectronic properties that make them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of thiophene-based units into these materials enhances their stability and performance under various environmental conditions.

The environmental impact of using compounds like 197024-83-2 is also an area of growing interest. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Green chemistry principles are being applied to develop methodologies that align with regulatory requirements while maintaining high standards of chemical synthesis.

Future directions in the study of thiophene-containing dioxaborinanes include exploring their role in photodynamic therapy (PDT) and other innovative therapeutic modalities. The ability to generate reactive oxygen species upon light irradiation makes these compounds attractive candidates for cancer treatment. Additionally, advances in biocatalysis may enable more efficient production methods using enzymes or microbial systems.

In conclusion, 197024-83-2, or (Thiophen-2-yl)-1 3 2-dioxaborinane, represents a fascinating intersection of organic chemistry pharmaceutical science material science It continues to be studied extensively due to its versatile reactivity potential biological activity Its unique structure combining functional groups offers numerous possibilities for innovation across multiple scientific disciplines As research progresses this compound is expected to play an increasingly important role both laboratory industrial settings